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Compound of Interest

Compound Name: 2,2-Dimethylpropanethioamide

Cat. No.: B146239 Get Quote

Essential Safety & Handling Guide for 2,2-
Dimethylpropanethioamide
This guide provides immediate safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with 2,2-Dimethylpropanethioamide
(CAS No. 630-22-8). Adherence to these protocols is critical for ensuring laboratory safety.
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Property Information

Physical State White to yellow solid.[1]

Signal Word Warning.[1]

Hazard Statements

H302: Harmful if swallowed.[1][2] H315: Causes

skin irritation.[1][2][3] H319: Causes serious eye

irritation.[1][2][3] H332: Harmful if inhaled.[1]

H335: May cause respiratory irritation.[1][3][4]

Precautionary Statements

P261: Avoid breathing

dust/fume/gas/mist/vapors/spray.[3] P264: Wash

skin thoroughly after handling.[2] P270: Do not

eat, drink or smoke when using this product.[2]

P280: Wear protective gloves/protective

clothing/eye protection/face protection.[1][2][3]

P301+P317: IF SWALLOWED: Get medical

help.[2] P302+P352: IF ON SKIN: Wash with

plenty of water.[2] P305+P351+P338: IF IN

EYES: Rinse cautiously with water for several

minutes. Remove contact lenses, if present and

easy to do. Continue rinsing.[1][2][3] P501:

Dispose of contents/container in accordance

with local/regional/national/international

regulations.[2][3]

Operational Plan: Step-by-Step Handling Protocol
1. Engineering Controls & Preparation:

Work in a well-ventilated area, preferably within a chemical fume hood.[5]

Ensure that an emergency eyewash station and safety shower are readily accessible.[5][6]

Use explosion-proof electrical, ventilating, and lighting equipment.[5]

Remove all ignition sources from the handling area.[7][8]
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2. Personal Protective Equipment (PPE):

Eye and Face Protection: Wear chemical safety goggles or a face shield that complies with

OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard

EN166.[5]

Skin Protection:

Wear chemical-resistant gloves (e.g., nitrile, neoprene).[9] Regularly inspect gloves for any

signs of degradation or perforation.

Wear a lab coat or chemical-resistant apron.[10]

Use closed-toe shoes made of a material resistant to chemicals.[6]

Respiratory Protection: If working outside of a fume hood or if dust formation is likely, use a

NIOSH/MSHA or European Standard EN 149 approved respirator.[5]

3. Handling Procedure:

Avoid direct contact with the substance. Do not get it in eyes, on skin, or on clothing.[5]

Avoid breathing dust.[5]

Weigh and transfer the solid material carefully to minimize dust generation.

Keep the container tightly closed when not in use.[5]

4. In Case of Exposure:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[7]

Skin Contact: Immediately flush skin with plenty of water. Remove contaminated clothing.

Seek medical attention if irritation develops.[7]

Inhalation: Move the exposed person to fresh air. If not breathing, give artificial respiration. If

breathing is difficult, give oxygen. Seek medical attention.[7]
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Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water. Seek immediate medical attention.[5]

Disposal Plan
1. Waste Collection:

Collect all waste material, including any contaminated PPE, in a clearly labeled, sealed

container suitable for hazardous chemical waste.

Do not mix with other waste streams.

2. Storage of Waste:

Store waste containers in a designated, well-ventilated, and secure area away from

incompatible materials.

3. Disposal:

Dispose of the chemical waste through a licensed hazardous waste disposal company.

Follow all local, regional, and national regulations for chemical waste disposal.[3] Do not

allow the material to be released into the environment.[5]

Visual Workflow for Handling 2,2-
Dimethylpropanethioamide

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.fishersci.com/store/msds?partNumber=AC210510500&productDescription=2%2C2-DIMETHYL-1%2C3-PROPANE+50GR&vendorId=VN00032119&countryCode=US&language=en
https://www.lgcstandards.com/medias/?context=bWFzdGVyfHJvb3R8MTA4MTUzfGFwcGxpY2F0aW9uL3BkZnxhR0kxTDJnME5DOHhNRGszTmpZeU5EWTNNamM1T0F8NTY2ZWZmY2ViMWE4MmExMzUxYjkzNWM2OTVlMWQ2ZWFjOTNiZTkwNzg0YzJiM2Q3ODU1MjJiOTEzNDUzMWUyMA
https://www.fishersci.com/store/msds?partNumber=AC210510500&productDescription=2%2C2-DIMETHYL-1%2C3-PROPANE+50GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b146239?utm_src=pdf-body
https://www.benchchem.com/product/b146239?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146239?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: Prepare for Handling

Step 1: Verify Engineering Controls
(Fume Hood, Eyewash Station)

Step 2: Don Personal Protective Equipment
(Gloves, Goggles, Lab Coat)

Step 3: Handle Chemical
(Weighing, Transfer)

Spill or Exposure?

Step 4a: Initiate Spill/Exposure Protocol

Yes

Step 5: Decontaminate Work Area

No

Step 6: Segregate & Store Waste

End: Secure Area

Click to download full resolution via product page

Caption: Workflow for the safe handling of 2,2-Dimethylpropanethioamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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